Cas no 2241130-15-2 (3-[Amino(4-chlorophenyl)methyl]benzonitrile)

• Product Name: 3-[Amino(4-chlorophenyl)methyl]benzonitrile
• CAS No: 2241130-15-2
• MF: C₁₄H₁₁ClN₂
• MW: 242.703541994095
• CID: 5993749
• PubChem ID: 67055375
• Update Time: 2025-05-21

3-[Amino(4-chlorophenyl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2241130-15-2
• SCHEMBL1528612
• 3-[AMINO(4-CHLOROPHENYL)METHYL]BENZONITRILE
• EN300-6481340
• 3-[Amino(4-chlorophenyl)methyl]benzonitrile

• Inchi： 1S/C14H11ClN2/c15-13-6-4-11(5-7-13)14(17)12-3-1-2-10(8-12)9-16/h1-8,14H,17H2
• InChI Key： RXUQGMOINNYNCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=C(C#N)C=1)N

Computed Properties

• Exact Mass: 242.0610761g/mol
• Monoisotopic Mass: 242.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-[Amino(4-chlorophenyl)methyl]benzonitrile

3-[Amino(4-chlorophenyl)methyl]benzonitrile: A Comprehensive Overview of CAS No. 2241130-15-2

3-[Amino(4-chlorophenyl)methyl]benzonitrile (CAS No. 2241130-15-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-[Amino(4-chlorophenyl)methyl]benzonitrile.

The molecular formula of 3-[Amino(4-chlorophenyl)methyl]benzonitrile is C₁₃H₁₁ClN₂, and its molecular weight is 238.70 g/mol. The compound features a benzene ring substituted with a cyano group at the 3-position and an amino-substituted 4-chlorobenzyl group. This structural arrangement imparts unique chemical and physical properties to the molecule, making it a valuable candidate for various scientific investigations.

The synthesis of 3-[Amino(4-chlorophenyl)methyl]benzonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-cyanobenzaldehyde with 4-chloroaniline in the presence of a reducing agent such as sodium borohydride. This approach yields high purity and yield, making it suitable for large-scale production. Another method involves the use of palladium-catalyzed coupling reactions, which offer enhanced selectivity and efficiency.

In terms of physical properties, 3-[Amino(4-chlorophenyl)methyl]benzonitrile is a solid at room temperature with a melting point ranging from 105°C to 107°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various biological assays and pharmaceutical formulations.

The biological activity of 3-[Amino(4-chlorophenyl)methyl]benzonitrile has been the subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, recent studies have demonstrated that 3-[Amino(4-chlorophenyl)methyl]benzonitrile can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential as an anti-inflammatory agent.

In the context of cancer research, 3-[Amino(4-chlorophenyl)methyl]benzonitrile has been found to exhibit selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies have revealed that this compound can induce apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

Beyond its direct biological effects, 3-[Amino(4-chlorophenyl)methyl]benzonitrile has also been explored as a lead compound for drug discovery. Researchers have used this molecule as a scaffold to develop more potent and selective analogs with improved pharmacological profiles. For example, modifications to the amino group or the chloro substituent have led to compounds with enhanced potency and reduced toxicity.

The safety profile of 3-[Amino(4-chlorophenyl)methyl]benzonitrile is an important consideration for its potential therapeutic applications. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-[Amino(4-chlorophenyl)methyl]benzonitrile (CAS No. 2241130-15-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potent biological activities, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new avenues for its use in treating various diseases.